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Compound of Interest

Compound Name: NI-42

Cat. No.: B15580909 Get Quote

Essential Safety and Handling Guide for NI-42
Product Identifier: NI-42 Synonym: 4-cyano-N-(1,3-dimethyl-2-oxo-1,2-dihydroquinolin-6-

yl)benzenesulfonamide CAS Number: 1884640-99-6

This document provides essential safety and logistical information for handling NI-42, a potent

inhibitor of the bromodomain and PHD finger-containing 1 (BRPF1) bromodomain.[1] The

information herein is intended for researchers, scientists, and drug development professionals.

Note that a comprehensive Safety Data Sheet (SDS) is not readily available in the public

domain; therefore, this material should be considered hazardous, and handled with the utmost

care.[1]

Chemical and Physical Properties
The following table summarizes the known quantitative data for NI-42.
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Property Value

Molecular Formula C18H15N3O3S

Formula Weight 353.4

Purity ≥98%

Appearance Crystalline solid

UV/Vis. Maximum (λmax) 239, 273, 335 nm

Storage Temperature -20°C

Stability ≥4 years at -20°C

Data sourced from Cayman Chemical product information sheet.[1]

Solubility Data
Solvent Approximate Solubility

DMSO ~30 mg/mL

Dimethyl Formamide ~30 mg/mL

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL

Data sourced from Cayman Chemical product information sheet.[1]

Operational Plan: Personal Protective Equipment
and Handling
Given that NI-42 is a potent, powdered substance with unknown comprehensive toxicological

properties, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
All personnel must wear the following PPE when handling NI-42 powder or solutions:
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Gloves: Nitrile or other chemically resistant gloves. Always use double gloves when handling

the solid.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required. A chemically resistant apron is

recommended when handling larger quantities.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or ventilated balance enclosure, a NIOSH-approved respirator (e.g., N95 or higher) is

essential to prevent inhalation.

Engineering Controls
Ventilation: All weighing and initial dilutions of the NI-42 powder must be performed in a

certified chemical fume hood or a ventilated balance enclosure to minimize inhalation

exposure.

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the work area.

Experimental Protocol: Preparation of Stock Solutions
The following is a standard protocol for the preparation of stock solutions of NI-42:

Preparation: Ensure all necessary PPE is donned correctly. Decontaminate the work surface

within the chemical fume hood.

Weighing: Tare a suitable container (e.g., a microcentrifuge tube or vial) on a tared analytical

balance inside a ventilated enclosure. Carefully weigh the desired amount of NI-42
crystalline solid.

Solubilization: Add the solvent of choice (e.g., DMSO) to the container with the NI-42
powder.[1] It is recommended to purge the solvent with an inert gas before use.[1]

Mixing: Cap the container securely and vortex or sonicate until the solid is completely

dissolved.
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Aqueous Dilutions: For aqueous solutions, it is recommended to first dissolve NI-42 in

DMSO and then perform a serial dilution with the aqueous buffer of choice.[1] Aqueous

solutions of NI-42 are not recommended for storage for more than one day.[1]

Labeling and Storage: Clearly label the container with the compound name, concentration,

solvent, date, and your initials. Store the stock solution at -20°C for long-term stability.[1]

Safety Plan: Exposure and Disposal
First Aid Measures

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Accidental Release
Spill: In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection. Cover the spill with an inert absorbent material (e.g., vermiculite or sand).

Carefully sweep up the absorbed material and place it into a sealed, labeled container for

chemical waste disposal. Clean the spill area with a suitable detergent and water.

Disposal Plan
Waste Disposal: All waste materials, including empty containers, contaminated PPE, and

unused NI-42, must be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of NI-42 down the drain.
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The following diagram illustrates the standard operational workflow for the safe handling of NI-
42.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of NI-42.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

